Cas no 89239-43-0 (7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-ethyl-1,4-dihydro-1,3-dimethyl-)

7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-ethyl-1,4-dihydro-1,3-dimethyl- structure
89239-43-0 structure
Product Name:7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-ethyl-1,4-dihydro-1,3-dimethyl-
CAS No:89239-43-0
MF:C9H12N4O
MW:192.217781066895
CID:607328
PubChem ID:136065111
Update Time:2025-04-19

7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-ethyl-1,4-dihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-ethyl-1,4-dihydro-1,3-dimethyl-
    • 5-ethyl-1,3-dimethyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
    • 89239-43-0
    • 5-ethyl-1,3-dimethyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one
    • 5-Ethyl-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidin-7(4H)-one
    • SCHEMBL10918326
    • NBBPVYPHTGPTAA-UHFFFAOYSA-N
    • DTXSID00537366
    • 5-ethyl-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol
    • 5-Ethyl-1,3-dimethyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • Inchi: 1S/C9H12N4O/c1-4-6-10-7-5(2)12-13(3)8(7)9(14)11-6/h4H2,1-3H3,(H,10,11,14)
    • InChI Key: NBBPVYPHTGPTAA-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C(C)=NN2C)N=C(CC)N1

Computed Properties

  • Exact Mass: 192.10111102g/mol
  • Monoisotopic Mass: 192.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 59.3Ų
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk